1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine
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Description
Properties
Molecular Formula |
C9H10BrN3O |
|---|---|
Molecular Weight |
256.10 g/mol |
IUPAC Name |
1-[(5-bromofuran-2-yl)methyl]-4-methylpyrazol-3-amine |
InChI |
InChI=1S/C9H10BrN3O/c1-6-4-13(12-9(6)11)5-7-2-3-8(10)14-7/h2-4H,5H2,1H3,(H2,11,12) |
InChI Key |
IJOPFHLYSTUIAN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN(N=C1N)CC2=CC=C(O2)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine typically involves the reaction of 5-bromofurfural with 4-methyl-1H-pyrazol-3-amine under specific conditions. The reaction is often carried out in the presence of a base, such as potassium carbonate, and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the formation of the desired product .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process.
Chemical Reactions Analysis
Types of Reactions: 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine can undergo various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives.
Reduction: The bromine atom can be reduced to form the corresponding furan derivative.
Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols, to form different derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used under basic conditions.
Major Products Formed:
Oxidation: Furan-2,3-dione derivatives.
Reduction: 5-furan-2-ylmethyl-4-methyl-1H-pyrazol-3-amine.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential lead compound for the development of new therapeutic agents.
Industry: Utilized in the synthesis of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes involved in cell proliferation, leading to its potential anticancer effects .
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes structurally and functionally related pyrazole derivatives, emphasizing substituent variations and their implications:
Notes:
- Substituent Impact: Bromofuran vs. Bromophenyl: The 5-bromofuran group (as in the target compound) introduces oxygen heteroatoms and a smaller ring system compared to bromophenyl analogs (e.g., 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine). This likely enhances solubility but reduces aromatic stacking interactions . Cyclopropyl vs.
- Biological Relevance : Compounds like 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine () exhibit anticancer activity, suggesting that bromine-containing pyrazole/triazole hybrids (including the target compound) may share similar mechanisms, such as kinase inhibition or DNA intercalation .
- Synthetic Challenges : The target compound’s furan-methyl-pyrazole linkage may require specialized coupling reagents, unlike bromophenyl analogs synthesized via straightforward Suzuki-Miyaura reactions () .
Research Findings and Trends
- Anticancer Potential: Pyrazole-3-amine derivatives with halogenated aryl groups (e.g., 4k in ) show IC₅₀ values <10 µM against breast cancer cell lines, implying that the target compound’s bromofuran group could enhance cytotoxicity .
- Structural Dynamics : Crystallographic studies on related compounds (e.g., triazolyl-pyrazolylthiazoles in ) reveal planar conformations critical for target binding, a feature likely shared by the target compound .
Biological Activity
1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine is a heterocyclic compound notable for its potential biological activities, particularly in medicinal chemistry. This article explores its biological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound's molecular formula is , with a molecular weight of approximately 256.09 g/mol. Its structure features a brominated furan ring linked to a pyrazole moiety, which is crucial for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C8H8BrN3O |
| Molecular Weight | 256.09 g/mol |
| CAS Number | 1870703-58-4 |
Antimicrobial Properties
Research has indicated that compounds containing pyrazole and furan moieties exhibit significant antimicrobial activity. For instance, studies have shown that derivatives of pyrazole can effectively inhibit various bacterial strains, including E. coli and S. aureus. The incorporation of the brominated furan structure has been linked to enhanced antibacterial effects due to increased lipophilicity and potential interactions with bacterial membranes .
Anticancer Activity
The compound has also been investigated for its anticancer properties. Pyrazole derivatives have been reported to induce apoptosis in cancer cells through various mechanisms, including the inhibition of specific kinases and modulation of signaling pathways associated with cell survival and proliferation. Notably, some studies suggest that the presence of the brominated furan enhances the compound's ability to target cancer cells selectively .
Anti-inflammatory Effects
In addition to antimicrobial and anticancer activities, 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine has shown promise as an anti-inflammatory agent. Research indicates that pyrazole derivatives can inhibit pro-inflammatory cytokines, such as TNF-α and IL-6, making them potential candidates for treating inflammatory diseases .
The precise mechanism of action for 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine remains partially elucidated. However, it is believed that the compound interacts with specific enzymes or receptors involved in various biological pathways. The unique structural features of the brominated furan and pyrazole moieties are thought to facilitate binding to these targets, leading to the modulation of cellular processes .
Case Studies and Research Findings
Several studies have documented the biological activity of related compounds:
- Antimicrobial Activity : A study by Burguete et al. demonstrated that novel pyrazole derivatives exhibited significant antibacterial activity against strains like E. coli and S. aureus, with some compounds achieving up to 90% inhibition at low concentrations .
- Anticancer Properties : Research highlighted in PMC articles indicates that pyrazole derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways, showcasing their potential as anticancer agents .
- Anti-inflammatory Effects : In experiments involving carrageenan-induced edema models, certain pyrazole derivatives showed comparable anti-inflammatory effects to standard drugs like indomethacin, indicating their therapeutic potential in managing inflammation .
Q & A
Q. What are the common synthetic routes for 1-[(5-Bromofuran-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine?
The synthesis typically involves multi-step reactions, including:
- Microwave-mediated condensation : Efficient for forming pyrazole cores under controlled temperature and reduced reaction times .
- Hydrazine hydrate reactions : Used to cyclize α,β-unsaturated ketones or aldehydes (e.g., refluxing with KOH in ethanol for 5 hours) .
- Functional group modifications : Bromofuran moieties are introduced via nucleophilic substitution or cross-coupling reactions, as seen in analogous pyrazole derivatives .
Q. How is the structure of this compound confirmed experimentally?
Structural validation employs:
- X-ray crystallography : Resolves bond lengths, angles, and hydrogen-bonding patterns (e.g., S(6) ring formation in related brominated pyrazoles) .
- Spectroscopic techniques :
- ¹H/¹³C NMR : Identifies substituent positions and confirms regioselectivity .
- IR spectroscopy : Detects functional groups like amine (–NH₂) and furan C–O stretches .
Advanced Research Questions
Q. How can reaction conditions be optimized to improve synthetic yield?
Key variables include:
- Solvent polarity : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution rates for bromofuran incorporation .
- Catalysts : Base catalysts (e.g., KOH) improve cyclization efficiency, while transition metals (e.g., Pd) aid cross-coupling steps .
- Temperature control : Microwave-assisted synthesis reduces side reactions compared to traditional heating .
Q. How should researchers address contradictions in spectroscopic data during characterization?
- X-ray crystallography : Resolves ambiguities in NMR/IR data by providing unambiguous spatial arrangements (e.g., distinguishing regioisomers) .
- Statistical validation : Use principal component analysis (PCA) to compare experimental vs. computational spectra (e.g., DFT-predicted IR bands) .
Q. What strategies are effective for designing analogs with improved bioactivity?
- Substituent modulation : Replace the bromofuran group with electron-withdrawing groups (e.g., –CF₃) to enhance receptor binding, as seen in cannabinoid receptor ligands .
- Bioisosteric replacements : Substitute the pyrazole core with triazoles or oxadiazoles to improve metabolic stability .
- In vitro screening : Prioritize analogs showing >50% inhibition in enzyme assays (e.g., antifungal or kinase inhibition tests) .
Q. Which in silico methods predict the compound’s interactions with biological targets?
- Molecular docking : Models binding to GPCRs or kinases using software like AutoDock Vina (e.g., ligand efficiency scores < -7.0 kcal/mol indicate strong affinity) .
- MD simulations : Assess stability of ligand-receptor complexes over 100-ns trajectories to identify key residues for mutagenesis studies .
Q. How can the compound’s stability under varying pH and temperature conditions be evaluated?
- Forced degradation studies : Expose the compound to acidic (HCl), basic (NaOH), and oxidative (H₂O₂) conditions, followed by HPLC analysis to quantify degradation products .
- Accelerated stability testing : Store at 40°C/75% RH for 6 months and monitor purity via LC-MS .
Data Contradiction Analysis
Q. How to resolve discrepancies between theoretical and experimental solubility data?
- QSAR models : Refine logP predictions using fragment-based methods (e.g., Meylan–Howard approach) to account for bromine’s polarizability .
- Experimental validation : Perform shake-flask solubility tests in PBS (pH 7.4) and compare with computational results .
Methodological Resources
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
